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Compound of Interest

Compound Name:
Ethyl 6-amino-1H-indole-7-

carboxylate

Cat. No.: B069038 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 6-amino-1H-indole-7-carboxylate is a heterocyclic organic compound that serves as a

versatile building block in medicinal chemistry and drug discovery. Its indole scaffold is a

privileged structure in numerous biologically active compounds. This technical guide provides a

comprehensive overview of the storage, handling, and potential applications of Ethyl 6-amino-
1H-indole-7-carboxylate, complete with safety information and a representative synthetic

protocol.

Physicochemical Properties
A summary of the key physicochemical properties of Ethyl 6-amino-1H-indole-7-carboxylate
is presented in the table below.
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Property Value Source

CAS Number 174311-79-6 [1]

Molecular Formula C₁₁H₁₂N₂O₂ [1]

Molecular Weight 204.23 g/mol [1]

Appearance

Not explicitly stated, but

related compounds are often

solids.

Solubility

Favorable solubility

characteristics are mentioned,

though specific solvents and

concentrations are not

detailed.[1]

Stability
Stable under recommended

storage conditions.[1]

Storage and Handling
Proper storage and handling are crucial for maintaining the integrity and safety of Ethyl 6-
amino-1H-indole-7-carboxylate.

Storage Conditions:
The compound should be stored at 0-8°C.[1]

Handling Precautions:
Based on available safety data for similar compounds, the following handling precautions are

recommended. A full Safety Data Sheet (SDS) should be consulted before use.
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Hazard Statement Precautionary Statement

Harmful if swallowed.

Wash skin thoroughly after handling. Do not eat,

drink or smoke when using this product. IF

SWALLOWED: Call a POISON CENTER/doctor

if you feel unwell. Rinse mouth.

Causes serious eye damage.

Wear eye protection/face protection. IF IN

EYES: Rinse cautiously with water for several

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. Immediately call a

POISON CENTER/doctor.

May cause respiratory irritation.

Avoid breathing

dust/fume/gas/mist/vapors/spray. Use only

outdoors or in a well-ventilated area.

Causes skin irritation.
Wash hands thoroughly after handling. Wear

protective gloves.

Applications in Research and Drug Development
Ethyl 6-amino-1H-indole-7-carboxylate is a valuable intermediate in the synthesis of a wide

range of molecules with potential therapeutic applications.[1]

Pharmaceutical Development: It serves as a key building block for the synthesis of

pharmaceutical agents, with potential applications in treating neurological disorders, cancer,

and inflammation.[1]

Biochemical Research: The compound is utilized in studies related to enzyme inhibition and

protein interactions, aiding in the elucidation of metabolic pathways.[1]

Organic Synthesis: Its reactive amine and ester functionalities, coupled with the indole core,

make it a versatile reagent for the construction of complex organic molecules.[1]

Fluorescent Probes and Diagnostics: The indole structure is a known fluorophore, and this

compound can be used in the synthesis of fluorescent probes and diagnostic agents for

biological imaging.[1]
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Experimental Protocols
While specific, detailed experimental protocols for the direct use of Ethyl 6-amino-1H-indole-
7-carboxylate are not readily available in the public domain, a representative synthetic

protocol for a structurally similar compound, ethyl 5-amino-1H-indole-1-carboxylate, is provided

below to illustrate the potential synthetic manipulations involving such molecules.

Representative Synthesis of an N-Acyl Aminoindole
Carboxylate
Disclaimer: This is a generalized protocol based on the synthesis of a related compound and

should be adapted and optimized for Ethyl 6-amino-1H-indole-7-carboxylate by a qualified

chemist.

Objective: To acylate the amino group of an aminoindole ester.

Materials:

Ethyl 6-amino-1H-indole-7-carboxylate

Anhydrous Tetrahydrofuran (THF)

Triethylamine (Et₃N)

Ethyl Chloroformate

1N Hydrochloric Acid (HCl)

Ethyl Acetate

Saturated aqueous Sodium Chloride (brine)

Anhydrous Sodium Sulfate (Na₂SO₄)

Silica gel for flash chromatography

Dichloromethane (DCM)
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Methanol (MeOH)

Procedure:

Dissolve Ethyl 6-amino-1H-indole-7-carboxylate in anhydrous THF.

Add triethylamine to the solution.

Cool the reaction mixture to 0°C in an ice bath.

Add ethyl chloroformate dropwise to the cooled solution.

Allow the reaction to proceed for several hours, monitoring by Thin Layer Chromatography

(TLC).

Upon completion, dilute the reaction mixture with 1N HCl.

Extract the product with ethyl acetate.

Wash the organic layer sequentially with 1N HCl, water, and saturated aqueous sodium

chloride.

Dry the organic phase over anhydrous sodium sulfate.

Concentrate the solution under reduced pressure to obtain the crude product.

Purify the crude product by flash chromatography on silica gel, using a gradient of methanol

in dichloromethane as the eluent.

Logical Workflow
The following diagram illustrates a general workflow for the utilization of a building block like

Ethyl 6-amino-1H-indole-7-carboxylate in a drug discovery program.
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Caption: General workflow for utilizing a chemical building block in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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